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Compound of Interest

Compound Name: Civetone

Cat. No.: B1203174 Get Quote

Essential Safety and Handling Guide for
Civetone
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate and essential safety protocols,

operational plans, and disposal instructions for handling Civetone. By adhering to these

procedures, you can minimize risks and ensure the integrity of your research.

Civetone: Hazard Identification and Properties
Civetone is a macrocyclic ketone that is a key component of civet oil.[1][2][3] While it is widely

used in the fragrance industry, it is crucial to handle it with care in a laboratory setting.[1][4][5]

The primary hazards associated with Civetone are skin and eye irritation, as well as potential

skin sensitization.[6]

A summary of its key quantitative data is presented below for easy reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1203174?utm_src=pdf-interest
https://www.benchchem.com/product/b1203174?utm_src=pdf-body
https://www.benchchem.com/product/b1203174?utm_src=pdf-body
https://www.benchchem.com/product/b1203174?utm_src=pdf-body
https://en.wikipedia.org/wiki/Civetone
https://www.chemeurope.com/en/encyclopedia/Civetone.html
https://www.restoredcdc.org/www.cdc.gov/niosh/npg/npgd0399.html
https://en.wikipedia.org/wiki/Civetone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7375103.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7375103_EN.htm
https://www.benchchem.com/product/b1203174?utm_src=pdf-body
https://www.chemicalbull.com/images/product/MSDS-1758780349.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₇H₃₀O [1][5][7]

Molecular Weight 250.42 g/mol [5][7]

Appearance Crystalline solid [1][2]

Melting Point 31-32 °C [1][2][7]

Boiling Point 342 °C [1][2][7]

Density 0.917 g/cm³ at 33 °C [1][2][7]

Oral LD50 (Rat) > 5 g/kg [4]

Dermal LD50 (Rabbit) > 2 g/kg [4][8]

Personal Protective Equipment (PPE) Protocol
The selection and proper use of PPE are critical to mitigate the risks of handling Civetone. The

following is a step-by-step guide to ensure your safety.

Engineering Controls:
Always handle Civetone in a well-ventilated area.[6]

A fume hood is recommended, especially when working with larger quantities or when

heating the substance.

Hand Protection:
Wear chemical-resistant gloves.[6]

Given that Civetone is a ketone, Butyl rubber gloves are highly recommended for their

excellent resistance.[9][10][11]

Nitrile gloves may offer some protection for short-duration tasks but should be used with

caution.[9][12][13]

Always inspect gloves for any signs of degradation or punctures before use.
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After handling, remove gloves using the proper technique to avoid skin contact and dispose

of them in accordance with your institution's guidelines.[14]

Eye and Face Protection:
Safety glasses with side shields are mandatory.

For tasks with a higher risk of splashing, it is recommended to use chemical safety goggles.

A face shield should be used in addition to goggles when handling large volumes or during

procedures with a significant splash potential.

Body Protection:
A standard laboratory coat should be worn at all times.

For procedures with a higher risk of splashing, consider a chemical-resistant apron or

coveralls.

Respiratory Protection:
Under normal conditions with adequate ventilation, respiratory protection is not typically

required.

If you are working in an area with poor ventilation or if you experience any respiratory

irritation, a NIOSH-approved respirator with organic vapor cartridges should be used.

The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling Civetone.
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PPE Selection Logic for Civetone Handling

Start: Handling Civetone

Is ventilation adequate
(e.g., fume hood)?

Wear NIOSH-approved respirator
with organic vapor cartridges

No

Select Hand Protection

Yes

Wear Butyl rubber gloves
(Recommended)

High-risk or
prolonged contact

Wear Nitrile gloves
(Short-term use only)

Low-risk or
short contact

Select Eye/Face Protection

Wear chemical safety goggles

Standard procedure

Wear face shield over goggles

Splash risk

Wear standard lab coat

Proceed with handling

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE for Civetone.
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Operational Plan for Handling Civetone
A systematic approach to handling Civetone will further enhance safety. The following workflow

outlines the key steps from preparation to cleanup.
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Civetone Handling Workflow

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation
(fume hood available)

Don appropriate PPE

Dispense required amount
carefully to avoid splashes

Keep container closed
when not in use

Avoid generating dust
(if in solid form)

Decontaminate work surfaces

Properly remove and
dispose of gloves

Dispose of Civetone waste
per institutional guidelines

Click to download full resolution via product page

Caption: Step-by-step workflow for safely handling Civetone.
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Disposal Plan
Proper disposal of Civetone and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Civetone:

Collect all waste Civetone in a designated, labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's

chemical waste protocol.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures for chemical waste.

Contaminated Materials:

All disposable items that have come into contact with Civetone, such as gloves, pipette

tips, and absorbent pads, should be considered contaminated waste.

Place these materials in a sealed bag or container that is clearly labeled as "Civetone
Contaminated Waste."

Dispose of this container according to your institution's chemical waste guidelines.

Empty Containers:

Empty containers should be triple-rinsed with an appropriate solvent (e.g., ethanol).

The rinsate should be collected and disposed of as chemical waste.

Once decontaminated, the container can be disposed of as regular laboratory glassware

or plastic, depending on the material.

By implementing these safety measures and operational plans, you can confidently and safely

handle Civetone in your laboratory, fostering a secure and productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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